2-[propyl(1-pyrenylmethyl)amino]ethanol

• IUPAC Name: 2-[propyl(pyren-1-ylmethyl)amino]ethanol
• InChI: InChI=1S/C22H23NO/c1-2-12-23(13-14-24)15-19-9-8-18-7-6-16-4-3-5-17-10-11-20(19)22(18)21(16)17/h3-11,24H,2,12-15H2,1H3
• InChI Key: VCDWFEKYNNDMOR-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCO)CC1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1
• Molecular Formula: C22H23NO
• Molecular Weight: 317.4 g/mol

Description

2-[propyl(1-pyrenylmethyl)amino]ethanol (PPAE) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PPAE is a fluorescent molecule that can be used as a probe to study biological systems, including cellular pathways, protein interactions, and membrane dynamics.

Mechanism of Action

The mechanism of action of 2-[propyl(1-pyrenylmethyl)amino]ethanol involves its ability to bind to proteins and lipids, which leads to changes in their fluorescence properties. 2-[propyl(1-pyrenylmethyl)amino]ethanol can also interact with membranes and alter their fluidity and permeability. These changes in protein and membrane properties can be monitored using fluorescence microscopy and spectroscopy.
Biochemical and Physiological Effects:
2-[propyl(1-pyrenylmethyl)amino]ethanol has been shown to have minimal toxicity and does not affect cell viability or proliferation. 2-[propyl(1-pyrenylmethyl)amino]ethanol can be used to study the biochemical and physiological effects of various compounds on cells and tissues. For example, 2-[propyl(1-pyrenylmethyl)amino]ethanol can be used to study the effects of drugs on protein-protein interactions and membrane dynamics.

Advantages and Limitations for Lab Experiments

2-[propyl(1-pyrenylmethyl)amino]ethanol has several advantages for lab experiments, including its high fluorescence intensity, stability, and low toxicity. 2-[propyl(1-pyrenylmethyl)amino]ethanol can be used to study live cells and tissues, and its fluorescence properties can be monitored in real-time. However, 2-[propyl(1-pyrenylmethyl)amino]ethanol has some limitations, including its sensitivity to environmental factors such as pH and temperature, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the use of 2-[propyl(1-pyrenylmethyl)amino]ethanol in scientific research. One direction is the development of new 2-[propyl(1-pyrenylmethyl)amino]ethanol derivatives with improved properties, such as increased solubility and stability. Another direction is the use of 2-[propyl(1-pyrenylmethyl)amino]ethanol in drug discovery and development, where it can be used to screen for compounds that affect protein-protein interactions and membrane dynamics. Additionally, 2-[propyl(1-pyrenylmethyl)amino]ethanol can be used to study the effects of environmental factors on protein and membrane properties, such as the effects of pollutants on cell membranes. Overall, 2-[propyl(1-pyrenylmethyl)amino]ethanol has the potential to be a useful tool for studying biological systems and has many exciting future applications.

Synthesis Methods

2-[propyl(1-pyrenylmethyl)amino]ethanol can be synthesized using a multi-step process that involves the reaction of pyrene with propargylamine, followed by the reduction of the resulting alkyne with lithium aluminum hydride, and the subsequent reaction with propyl bromide. The final product can be purified using column chromatography to obtain 2-[propyl(1-pyrenylmethyl)amino]ethanol in high purity.

Scientific Research Applications

2-[propyl(1-pyrenylmethyl)amino]ethanol has been used in various scientific research studies, including fluorescence microscopy, protein labeling, and membrane studies. 2-[propyl(1-pyrenylmethyl)amino]ethanol is a useful tool for studying protein-protein interactions, protein-lipid interactions, and membrane dynamics. 2-[propyl(1-pyrenylmethyl)amino]ethanol can also be used to study the cellular localization of proteins and the trafficking of proteins within cells.